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Compound of Interest

Compound Name: Spinorphin TFA

Cat. No.: B12426442 Get Quote

For researchers and professionals in drug development, the meticulous management of

chemical reagents is fundamental to ensuring a safe and compliant laboratory environment.

This guide provides essential safety and logistical information for the proper disposal of

Spinorphin TFA, a peptide salt that requires careful handling due to its trifluoroacetic acid

(TFA) component. Adherence to these procedures is critical for minimizing environmental

impact and maintaining workplace safety.

Spinorphin TFA is harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] The trifluoroacetic acid component is a strong corrosive acid, approximately 34,000

times more acidic than acetic acid, necessitating careful handling and the use of appropriate

personal protective equipment (PPE).[2]

Chemical Safety and Properties
A thorough understanding of the chemical properties of the TFA component of Spinorphin TFA
is crucial for safe handling and disposal.
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Property Value

Chemical Formula C₂HF₃O₂

Molar Mass 114.02 g/mol

Appearance Colorless liquid

Density 1.489 g/cm³ at 20°C

Melting Point -15.4°C

Boiling Point 72.4°C

Solubility in Water Miscible

Acidity (pKa) 0.52

This data pertains to Trifluoroacetic Acid (TFA).[2]

Personal Protective Equipment (PPE)
Before handling Spinorphin TFA, ensure the following personal protective equipment is worn

to minimize exposure risks.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory

Use in a well-ventilated area or a chemical fume

hood.[3][4] If aerosol or mist formation is likely,

respiratory protection is necessary.

Spinorphin TFA Disposal Protocol
This protocol provides a step-by-step guide for the safe disposal of Spinorphin TFA waste.
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Waste Collection and Storage
Container Selection: Use a designated, leak-proof, and chemically compatible hazardous

waste container made of sturdy glass or plastic.[5] Do not use metal containers.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Spinorphin TFA," and any other identifiers required by your institution's Environmental

Health & Safety (EH&S) department.[5]

Segregation: Store Spinorphin TFA waste separately from incompatible materials such as

bases, strong oxidizing agents, reducing agents, and metals.[3][6]

Storage Location: Keep the waste container tightly closed and stored in a cool, dry, and well-

ventilated area, such as a designated satellite accumulation area.[3][5] Ensure the container

is kept upright to prevent leakage.[3]

Final Disposal
Do Not Dispose Down the Drain: Under no circumstances should Spinorphin TFA waste be

poured down the drain.[2] This can cause environmental harm and damage to plumbing.

Arrange for Pickup: Once the waste container is nearly full (approximately 80% capacity),

arrange for its collection by your institution's certified hazardous waste disposal service.[5]

Follow your institution's specific procedures for requesting a chemical waste pickup.[3]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and local regulations.
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Caption: Workflow for the proper disposal of Spinorphin TFA waste.
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Spill Cleanup Protocol
In the event of a Spinorphin TFA spill, immediate and appropriate action is necessary to

mitigate risks.

Minor Spills (<500 mL)
Alert Personnel: Inform others in the immediate vicinity of the spill.[2]

Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.[2]

Absorb Spill: Use an inert absorbent material such as vermiculite, sand, or diatomaceous

earth to contain and absorb the spill.[2][5]

Collect Waste: Carefully collect the absorbed material and place it into a labeled hazardous

waste container.[2]

Decontaminate Area: Clean the spill area with a suitable neutralizing agent, such as a

sodium bicarbonate solution, followed by a water rinse.[2]

Major Spills (>500 mL) or Spills with Personnel
Exposure

Evacuate: Immediately evacuate the area.[2]

Activate Emergency Services: Call 911 or your institution's emergency response number.[2]

Provide First Aid: If there has been personnel exposure, rinse the affected skin or eyes with

copious amounts of water for at least 15 minutes and seek immediate medical attention.[3]

Remove any contaminated clothing.[2]

Restrict Access: Prevent personnel from re-entering the area until it has been cleared by

emergency responders.[5]
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Caption: Decision-making workflow for Spinorphin TFA spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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